Cas no 2228307-14-8 (methyl 5-1-(aminooxy)ethylthiophene-3-carboxylate)

• Product Name: methyl 5-1-(aminooxy)ethylthiophene-3-carboxylate
• CAS No: 2228307-14-8
• MF: C₈H₁₁NO₃S
• MW: 201.242841005325
• CID: 6289702
• PubChem ID: 165639224
• Update Time: 2025-05-19

methyl 5-1-(aminooxy)ethylthiophene-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 5-1-(aminooxy)ethylthiophene-3-carboxylate
• methyl 5-[1-(aminooxy)ethyl]thiophene-3-carboxylate
• EN300-1744052
• 2228307-14-8

• Inchi： 1S/C8H11NO3S/c1-5(12-9)7-3-6(4-13-7)8(10)11-2/h3-5H,9H2,1-2H3
• InChI Key： RUEWWRVMOGJJHU-UHFFFAOYSA-N
• SMILES： S1C=C(C(=O)OC)C=C1C(C)ON

Computed Properties

• Exact Mass: 201.04596439g/mol
• Monoisotopic Mass: 201.04596439g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 89.8Ų

Additional information on methyl 5-1-(aminooxy)ethylthiophene-3-carboxylate

Research Brief on Methyl 5-1-(Aminooxy)ethylthiophene-3-carboxylate (CAS: 2228307-14-8): Recent Advances and Applications

Methyl 5-1-(aminooxy)ethylthiophene-3-carboxylate (CAS: 2228307-14-8) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its thiophene core and aminooxy functional group, serves as a versatile intermediate in the synthesis of bioactive molecules and pharmaceutical agents. Recent studies have explored its potential in drug discovery, particularly in the development of enzyme inhibitors and targeted therapeutics. This research brief aims to summarize the latest findings related to this compound, highlighting its synthetic utility, biological activity, and emerging applications.

The synthesis of methyl 5-1-(aminooxy)ethylthiophene-3-carboxylate has been optimized in recent years to improve yield and purity. A 2023 study published in the Journal of Medicinal Chemistry demonstrated a novel one-pot synthesis route that reduces byproduct formation and enhances scalability. The compound's unique structure allows for selective modifications, making it a valuable scaffold for the development of covalent inhibitors. Researchers have leveraged its aminooxy group to target reactive cysteine residues in enzymes, leading to the design of potent and selective inhibitors for diseases such as cancer and inflammatory disorders.

In the context of drug discovery, methyl 5-1-(aminooxy)ethylthiophene-3-carboxylate has shown promise as a building block for PROTACs (Proteolysis Targeting Chimeras). A 2024 preprint on bioRxiv detailed its use in the synthesis of bifunctional molecules that degrade oncogenic proteins. The compound's ability to form stable oxime linkages with aldehydes and ketones has also been exploited in bioconjugation strategies, enabling the development of antibody-drug conjugates (ADCs) with improved pharmacokinetic properties. These advancements underscore its growing importance in targeted therapy.

Beyond its pharmaceutical applications, methyl 5-1-(aminooxy)ethylthiophene-3-carboxylate has been investigated for its role in chemical biology tools. A recent study in ACS Chemical Biology highlighted its use in activity-based protein profiling (ABPP), where it served as a probe to identify and characterize enzyme activity in complex biological systems. This approach has provided insights into disease mechanisms and facilitated the discovery of novel drug targets. Additionally, the compound's fluorescence properties have been harnessed for imaging applications, offering a dual-functional platform for both therapeutic and diagnostic purposes.

Despite these promising developments, challenges remain in the widespread adoption of methyl 5-1-(aminooxy)ethylthiophene-3-carboxylate. Issues such as stability under physiological conditions and off-target effects in covalent binding applications require further optimization. Ongoing research is focused on refining its chemical properties and expanding its utility in diverse therapeutic areas. As the field advances, this compound is poised to play a pivotal role in the next generation of precision medicines and chemical probes.